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Compound Name:
5'-O-DMTr-dU-methyl

phosphonamidite

Cat. No.: B12381340 Get Quote

For researchers, scientists, and professionals in drug development, a deep understanding of

the chemical tools used in oligonucleotide synthesis is paramount. This guide provides a

comprehensive overview of 5'-O-DMTr-dU-methyl phosphonamidite, a key building block in

the creation of modified nucleic acid chains.

The Core Structure: A Tripartite Molecule
5'-O-DMTr-dU-methyl phosphonamidite is a modified deoxynucleoside phosphoramidite. Its

structure can be conceptually broken down into three fundamental components, each with a

specific function in the process of automated solid-phase oligonucleotide synthesis. The full

chemical name is 5'-O-(4,4'-Dimethoxytrityl)-2'-deoxyuridine-3'-O-(methyl)(N,N-

diisopropylamino)phosphonamidite[1].

The 5'-O-DMTr Group: A 4,4'-Dimethoxytrityl (DMTr) group is attached to the 5' hydroxyl

function of the deoxyribose sugar. This bulky, acid-labile protecting group is crucial for solid-

phase synthesis. It prevents unwanted reactions at the 5' position during the coupling of

phosphoramidites and its removal (detritylation) with a mild acid allows for the stepwise

elongation of the oligonucleotide chain.

2'-deoxyuridine (dU): This is the central part of the molecule, consisting of a uracil

nucleobase linked to a 2'-deoxyribose sugar. This core provides the basic structure of a

deoxyribonucleoside that will be incorporated into the growing oligonucleotide chain.
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The 3'-O-methyl phosphonamidite Group: This is the reactive moiety of the molecule,

attached to the 3' hydroxyl group of the deoxyribose sugar. It consists of a phosphorus atom

bonded to a methyl group, a diisopropylamino group, and the 3' oxygen of the deoxyuridine.

During oligonucleotide synthesis, this group is activated and couples with the free 5' hydroxyl

group of the growing oligonucleotide chain attached to the solid support, forming a methyl

phosphonate internucleotide linkage. Oligonucleotides containing methyl phosphonate

linkages are noted for being uncharged and resistant to nuclease degradation[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12381340?utm_src=pdf-body-img
https://www.benchchem.com/product/b12381340?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. medchemexpress.com [medchemexpress.com]

2. glenresearch.com [glenresearch.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 5'-O-DMTr-dU-methyl
phosphonamidite]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12381340#what-is-the-structure-of-5-o-dmtr-du-
methyl-phosphonamidite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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